[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol

• IUPAC Name: [3-(hydroxymethyl)-3-(2-methylpropyl)piperidin-1-yl]-isoquinolin-5-ylmethanone
• InChI: InChI=1S/C20H26N2O2/c1-15(2)11-20(14-23)8-4-10-22(13-20)19(24)18-6-3-5-16-12-21-9-7-17(16)18/h3,5-7,9,12,15,23H,4,8,10-11,13-14H2,1-2H3
• InChI Key: IGRDWBRFZJESNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCCN(C1)C(=O)C2=CC=CC3=C2C=CN=C3)CO
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has a unique structure and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can improve mood and cognitive function. It has also been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is its potential as a research tool in the study of neurodegenerative disorders. However, one limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol. One direction is the investigation of its potential as a treatment for other neurological disorders, such as multiple sclerosis and Huntington's disease. Another direction is the development of more efficient synthesis methods to improve its availability for research purposes. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol has been achieved using different methods. One of the most common methods involves the reaction of isobutyraldehyde, isoquinoline-5-carboxylic acid, and piperidine in the presence of a catalyst. Another method involves the reaction of 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one with piperidine and isoquinoline-5-carboxylic acid in the presence of a reducing agent.

Scientific Research Applications

[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its potential as an antipsychotic drug. It has also been studied for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.